Tert-butyl 6-hydroxy-6-methyl-1,4-oxazocane-4-carboxylate

• Molecular Formula: C12H23NO4
• Molecular Weight: 245.32 g/mol
• IUPAC Name: tert-butyl 6-hydroxy-6-methyl-1,4-oxazocane-4-carboxylate
• InChI: InChI=1S/C12H23NO4/c1-11(2,3)17-10(14)13-6-8-16-7-5-12(4,15)9-13/h15H,5-9H2,1-4H3
• InChI Key: MZMXDKXAINKKKO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOCCN(C1)C(=O)OC(C)(C)C)O

Description

Tert-butyl 6-hydroxy-6-methyl-1,4-oxazocane-4-carboxylate is a chemical compound with the molecular formula C11H21NO4 and a molecular weight of 231.29 g/mol It is a heterocyclic compound containing an oxazocane ring, which is a seven-membered ring with one oxygen and one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 6-hydroxy-6-methyl-1,4-oxazocane-4-carboxylate typically involves the reaction of tert-butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate with appropriate reagents under controlled conditions . The reaction conditions often include the use of solvents such as methylene chloride and catalysts to facilitate the formation of the oxazocane ring.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 6-hydroxy-6-methyl-1,4-oxazocane-4-carboxylate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or other reduced forms of the compound.

Scientific Research Applications

Tert-butyl 6-hydroxy-6-methyl-1,4-oxazocane-4-carboxylate has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be used in studies involving enzyme interactions and metabolic pathways.

Industry: Used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of tert-butyl 6-hydroxy-6-methyl-1,4-oxazocane-4-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Tert-butyl 6-hydroxy-6-methyl-1,4-oxazepane-4-carboxylate: A closely related compound with a similar structure but different ring size.

Tert-butyl 4-hydroxy-4-methyl-1,4-oxazocane-4-carboxylate: Another similar compound with variations in the functional groups.

Uniqueness

Tert-butyl 6-hydroxy-6-methyl-1,4-oxazocane-4-carboxylate is unique due to its specific ring structure and functional groups, which confer distinct chemical and biological properties